Cas no 1540034-94-3 (1-(1-acetylpiperidin-3-yl)cyclobutane-1-carboxylic acid)

• Product Name: 1-(1-acetylpiperidin-3-yl)cyclobutane-1-carboxylic acid
• CAS No: 1540034-94-3
• MF: C₁₂H₁₉NO₃
• MW: 225.284163713455
• CID: 5955245
• PubChem ID: 130117659
• Update Time: 2025-07-20

1-(1-acetylpiperidin-3-yl)cyclobutane-1-carboxylic acid Chemical and Physical Properties

Names and Identifiers

• 1-(1-acetylpiperidin-3-yl)cyclobutane-1-carboxylic acid
• EN300-11998589
• 1540034-94-3

• Inchi： 1S/C12H19NO3/c1-9(14)13-7-2-4-10(8-13)12(11(15)16)5-3-6-12/h10H,2-8H2,1H3,(H,15,16)
• InChI Key： ZRHIWFYUHKQVLB-UHFFFAOYSA-N
• SMILES： OC(C1(CCC1)C1CN(C(C)=O)CCC1)=O

Computed Properties

• Exact Mass: 225.13649347g/mol
• Monoisotopic Mass: 225.13649347g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 16
• Rotatable Bond Count: 2
• Complexity: 309
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.9
• Topological Polar Surface Area: 57.6Ų

Additional information on 1-(1-acetylpiperidin-3-yl)cyclobutane-1-carboxylic acid

Introduction to 1-(1-acetylpiperidin-3-yl)cyclobutane-1-carboxylic acid (CAS No. 1540034-94-3)

1-(1-acetylpiperidin-3-yl)cyclobutane-1-carboxylic acid (CAS No. 1540034-94-3) is a specialized organic compound that has garnered significant attention in the field of pharmaceutical chemistry and medicinal biology. This compound, featuring a cyclobutane core linked to a piperidine ring with an acetyl substituent, exhibits unique structural and functional properties that make it a promising candidate for various biochemical applications. The precise arrangement of its functional groups not only influences its reactivity but also its potential biological activity, making it an intriguing subject for further research and development.

The structure of 1-(1-acetylpiperidin-3-yl)cyclobutane-1-carboxylic acid is characterized by a rigid cyclobutane ring fused with a piperidine moiety, which is further modified by an acetyl group at the 1-position. This configuration imparts a certain level of conformational stability while allowing for selective interactions with biological targets. The presence of the acetyl group, in particular, can serve as a key pharmacophore, enabling the compound to modulate enzyme activity or receptor binding in a targeted manner.

In recent years, there has been growing interest in the development of novel heterocyclic compounds for therapeutic purposes. Heterocycles, such as those found in 1-(1-acetylpiperidin-3-yl)cyclobutane-1-carboxylic acid, are known for their diverse biological activities and have been widely explored in drug discovery efforts. The cyclobutane ring, in particular, is a structural motif that has been associated with enhanced metabolic stability and improved oral bioavailability, making it an attractive scaffold for medicinal chemists.

One of the most compelling aspects of 1-(1-acetylpiperidin-3-yl)cyclobutane-1-carboxylic acid is its potential as a building block for more complex pharmacological entities. Researchers have leveraged its scaffold to design derivatives with enhanced potency and selectivity. For instance, modifications to the piperidine ring or the acetyl group can fine-tune the compound's pharmacokinetic profile, making it more suitable for specific therapeutic applications.

Recent studies have highlighted the importance of bioisosterism in drug design, where structural analogs with similar biological activity but different physical properties are explored. 1-(1-acetylpiperidin-3-yl)cyclobutane-1-carboxylic acid exemplifies this principle, as its cyclobutane-piperidine structure can be modified to achieve desired pharmacological effects while maintaining overall chemical similarity. This approach has been particularly effective in optimizing drug candidates for clinical trials.

The compound's potential applications extend beyond traditional small-molecule drug development. In the realm of biochemical research, 1-(1-acetylpiperidin-3-yl)cyclobutane-1-carboxylic acid has been used as a substrate or inhibitor in enzyme assays, providing insights into metabolic pathways and enzyme mechanisms. Its unique structure allows researchers to probe interactions at a molecular level, which can lead to the discovery of new therapeutic targets.

Furthermore, advances in computational chemistry have enabled more efficient screening and design of compounds like 1-(1-acetylpiperidin-3-yl)cyclobutane-1-carboxylic acid. Molecular modeling techniques can predict how modifications to its structure will affect its biological activity, allowing for rapid optimization before experimental synthesis. This interdisciplinary approach has accelerated the drug discovery process significantly.

The synthesis of 1-(1-acetylpiperidin-3-yl)cyclobutane-1-carboxylic acid presents both challenges and opportunities for synthetic chemists. The need for precise functional group control requires sophisticated synthetic methodologies, but recent innovations have made it more accessible than ever before. Catalytic processes and green chemistry principles have been particularly influential in streamlining synthetic routes while minimizing environmental impact.

In conclusion, 1-(1-acetylpiperidin-3-yl)cyclobutane-1-carboxylic acid (CAS No. 1540034-94-3) represents a significant advancement in pharmaceutical chemistry. Its unique structural features and potential applications make it a valuable tool for researchers exploring new therapeutic agents. As our understanding of biochemical pathways continues to grow, compounds like this will play an increasingly important role in addressing complex diseases and improving patient outcomes.